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Compound of Interest

Compound Name: 3-Methyl-chuangxinmycin

Cat. No.: B1228106

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthesis of 3-Methyl-
chuangxinmycin (MCM) from its precursor, chuangxinmycin (CM). The discovery of this
enzymatic conversion opens new avenues for the generation of novel chuangxinmycin analogs
with potentially enhanced therapeutic properties. This document outlines the key enzymatic
player, experimental methodologies for both in vivo and in vitro synthesis, and the analytical
data supporting the structural elucidation of the resulting compound.

Executive Summary

3-Methyl-chuangxinmycin is a novel analog of the antibiotic chuangxinmycin, identified from
Actinoplanes tsinanensis CPCC 200056.[1] Its biosynthesis is achieved through an iterative
methylation process, where chuangxinmycin itself serves as the substrate for a vitamin B12-
dependent radical S-adenosylmethionine (SAM) enzyme. This key enzymatic step is catalyzed
by CxnA/A1l, the same enzyme responsible for the methylation of 3-demethylchuangxinmycin
(DCM) in the primary chuangxinmycin biosynthetic pathway.[1] This guide details the
heterologous expression systems and cell-free enzymatic assays that have been successfully
employed to produce and characterize 3-Methyl-chuangxinmycin.

The Core Enzymatic Transformation: Iterative
Methylation by CxnAJ/Al
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The biosynthesis of 3-Methyl-chuangxinmycin from chuangxinmycin is a direct enzymatic
methylation at the C3 position of the indole scaffold. The enzyme responsible, CxnA/Al,
demonstrates a remarkable capability for iterative methylation, acting on both the initial
precursor (DCM) and the final product of the canonical pathway (CM).[1]

Proposed Biosynthetic Pathway

The enzymatic conversion can be visualized as a single-step addition to the established
chuangxinmycin biosynthetic pathway.
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host expressing CxnA/Al
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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